Cas no 41060-07-5 (Prepacifenol)

• Product Name: Prepacifenol
• CAS No: 41060-07-5
• MF: C₁₅H₂₁Br₂ClO₂
• MW: 428.587042570114
• CID: 2035242
• Update Time: 2025-04-21

Prepacifenol Chemical and Physical Properties

Names and Identifiers

• Prepacifenol
• (1R,1'S,6'R)-4',5β-Dibromo-4α-chloro-1',3',3',4-tetramethylspiro[cyclohexane-1,2'-[7]oxabicyclo[4.1.0]hept[4]en]-2β-ol

• Inchi： 1S/C15H21Br2ClO2/c1-12(2)8(16)5-11-14(4,20-11)15(12)6-9(17)13(3,18)7-10(15)19/h5,9-11,19H,6-7H2,1-4H3
• InChI Key： YYDCCCDZFWJKIO-UHFFFAOYSA-N
• SMILES： CC12C3(C(O)CC(Cl)(C)C(Br)C3)C(C)(C)C(Br)=CC1O2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• XLogP3: 3.881

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Chamigranes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Chamigranes